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diethyl butylmalonate solvent selection guide

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Diethyl butylmalonate

CAS No.: 133-08-4

Cat. No.: S1493477

Chemical Profile & Physical Properties

The following table summarizes the essential identifying information and physical properties of Diethyl

Butylmalonate (CAS 133-08-4) for laboratory handling and experiment design [1].

Property Value | Description

CAS Number 133-08-4

Molecular Formula C11H2004

Molecular Weight 216.27 g/mol

Boiling Point 235-240 °C (lit.)

Density 0.983 g/mL at 25 °C (lit.)

Flash Point 201 °F (approx. 94 °C)

Melting Point 238 °C

Appearance Colorless to almost colorless clear liquid
Refractive Index n2o/D 1.424 (lit.)
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Property Value |/ Description
Water Solubility 330 mg/L at 20°C
Storage Sealed in dry, at room temperature

Synthesis and Experimental Protocol

Diethyl butylmalonate is primarily synthesized via a two-step alkylation process. The workflow below

outlines the general procedure:
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Generate Sodium Ethoxide
React Ethanol with Sodium
at 70-73°C for 12-15h

Form Diethyl Malonate Sodium Salt
Add Diethyl Malonate to Sodium Ethoxide

Alkylation
Add n-Butyl Bromide
React at 76-84°C

'

Work-up & Purification
Cool, Add Water & Sodium Bromide
Extract with Toluene, Distill

Final Product
Diethyl Butylmalonate

Click to download full resolution via product page

Here is a detailed methodology based on a patent, which avoids the use of a catalyst and is reported to yield

high-purity product suitable for pharmaceutical applications [2]:

¢ Generation of Sodium Ethoxide

o In a reactor filled with ethanol, introduce a nitrogen (N2) atmosphere.
o Add metallic sodium to the absolute ethanol. The molar ratio of sodium to ethanol should be
between 1:4 and 1:5.
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o Maintain the reaction mixture at a temperature of 70-73 °C for 12 to 15 hours.
o Stop the N2 flow and heat the mixture to 80-120 °C to remove and recover excess ethanol,
resulting in the sodium ethoxide intermediate.

e Formation of Diethyl Malonate Sodium Salt

o Cool the reactor by circulating cooling water in the jacket for 30-60 minutes and re-establish a
N2 atmosphere.

o Slowly add diethyl malonate dropwise to the sodium ethoxide under this controlled, cooled
environment.

o After the addition is complete, stop the cooling water and N2 flow. The diethyl malonate sodium
salt is formed.

¢ Alkylation to Form Diethyl Butylmalonate

o Add n-butyl bromide to the diethyl malonate sodium salt from the previous step.
o Heat the mixture to 76-84 °C and maintain this temperature for 0.5 to 1 hour to allow the
reaction to proceed.

¢ Work-up and Purification

o Cool the reaction mixture to below 60 °C.
o Add water and an aqueous sodium bromide solution to the mixture. Filter as necessary.
o Add toluene to remove any residual water via azeotropic distillation.

o Finally, purify the crude product through distillation under reduced pressure to obtain pure
diethyl butylmalonate.

Handling, Safety & Troubleshooting

This section addresses common practical questions based on its chemical properties [1].

Question Answer & Guidance

What are the key storage Store in a sealed container in a dry environment at room temperature.
conditions? Protect from moisture to prevent hydrolysis of the ester groups.

Is it flammable? It has a flash point of 94 °C, classifying it as combustible. Use away from
open flames and ignition sources.
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Question Answer & Guidance
What is its solubility in It is miscible with organic solvents like DMSO. Its solubility in water is
common solvents? very low (330 mg/L), making it suitable for aqueous-organic separations.

Primary Applications

Diethyl butylmalonate is a valuable building block in organic synthesis, primarily used as an intermediate
in the pharmaceutical industry. A key application is its use as a precursor in the synthesis of
Phenylbutazone, an antipyretic and analgesic drug [2]. It is also cited as a reagent in the synthesis of peptide

deformylase inhibitors, which are investigated for their activity against drug-resistant bacteria [1].

Data Gaps and Limitations

The current search results have limitations for creating a full solvent selection guide:

e Lacks comparative data: No information directly compares its solvating power, polarity, or

performance against other common laboratory solvents.
¢ Limited troubleshooting details: The available sources do not provide extensive troubleshooting for

common experimental problems like low yield, impurity formation, or reaction optimization.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
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